Dipeptides
  • D-Ala-Leu
    D-Ala-Leu
    • Cat. No.:
    • B112895
    • CAS No.:
    • Molecular Formula:
    • C9H18N2O3
    • Molecular Weight:
    • 202.25 g/mol
    Description
    D-Ala-Leu is a dipeptide formed from D-alanine and L-leucine residues. It has a role as a metabolite.
    - +
  • Cyclo(Pro-Leu)
    Cyclo(Pro-Leu)
    • Cat. No.:
    • B128767
    • CAS No.:
    • 2873-36-1
    • Molecular Formula:
    • C11H18N2O2
    • Molecular Weight:
    • 210.27 g/mol
    Description
    3-(2-methylpropyl)-octahydropyrrolo[1,2-a]pyrazine-1,4-dione is an organonitrogen compound and an organooxygen compound. It is functionally related to an alpha-amino acid.
    3-Isobutylhexahydropyrrolo[1,2-a]pyr...
    - +
  • Ala-Gly
    Ala-Gly
    • Cat. No.:
    • B1276672
    • CAS No.:
    • 687-69-4
    • Molecular Formula:
    • C5H10N2O3
    • Molecular Weight:
    • 146.14 g/mol
    Description
    Ala-Gly is a dipeptide formed from L-alanyl and glycine residues. It has a role as a metabolite. It is a tautomer of an Ala-Gly zwitterion.
    - +
  • H-Met-Lys-OH
    H-Met-Lys-OH
    • Cat. No.:
    • B1336571
    • CAS No.:
    • 45214-88-8
    • Molecular Formula:
    • C11H23N3O3S
    • Molecular Weight:
    • 277.39 g/mol
    Description
    Met-Lys is a dipeptide formed from L-methionine and L-lysine residues. It has a role as a metabolite.
    - +
  • Aspartame Acesulfame
    Aspartame Acesulfame
    • Cat. No.:
    • B1665785
    • CAS No.:
    • 106372-55-8
    • Molecular Formula:
    • C18H23O9N3S
      C18H23N3O9S
    • Molecular Weight:
    • 457.5 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
    - +
  • H-Ala-Tyr-OH
    H-Ala-Tyr-OH
    • Cat. No.:
    • B1666808
    • CAS No.:
    • 3061-88-9
    • Molecular Formula:
    • C12H16N2O4
    • Molecular Weight:
    • 252.27 g/mol
    Description
    Ala-Tyr is a dipeptide composed of L-alanine and L-tyrosine joined by a peptide linkage. It has a role as a metabolite. It is functionally related to a L-alanine and a L-tyrosine.
    Ala-Tyr has been reported in...
    - +
  • Glycyllysine
    Glycyllysine
    • Cat. No.:
    • B1671924
    • CAS No.:
    • 997-62-6
    • Molecular Formula:
    • C8H17N3O3
    • Molecular Weight:
    • 203.24 g/mol
    Description
    Gly-Lys is a dipeptide formed from glycine and L-lysine residues. It has a role as a metabolite. It is a conjugate base of a Gly-Lys(1+).
    RN given refers to (L)-isome
    - +
  • arginylisoleucine
    arginylisoleucine
    • Cat. No.:
    • B3275518
    • CAS No.:
    • 62632-70-6
    • Molecular Formula:
    • C12H25N5O3
    • Molecular Weight:
    • 287.36 g/mol
    Description
    Arg-Ile is a dipeptide formed from L-arginyl and L-isoleucine residues. It has a role as a metabolite.
    - +
  • His-Trp
    His-Trp
    • Cat. No.:
    • B6331650
    • CAS No.:
    • 23403-90-9
    • Molecular Formula:
    • C17H19N5O3
    • Molecular Weight:
    • 341.4 g/mol
    Description
    His-Trp is a dipeptide formed from L-histidine and L-tryptophan residues. It has a role as a metabolite.
    - +
  • Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH
    Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH
    • Cat. No.:
    • B8179966
    • CAS No.:
    • Molecular Formula:
    • C46H45N3O7
    • Molecular Weight:
    • 751.9 g/mol
    Description
    Fmoc-Gln(Trt)-Thr(psi(Me,Me)pro)-OH is a useful research compound. Its molecular formula is C46H45N3O7 and its molecular weight is 751.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img